Cas no 922087-51-2 (2-methoxy-N-(2-{5-(3-methylphenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)acetamide)

• Product Name: 2-methoxy-N-(2-{5-(3-methylphenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)acetamide
• CAS No: 922087-51-2
• MF: C₁₈H₂₁N₅O₃
• MW: 355.391043424606
• CID: 5798791
• Update Time: 2025-10-21

2-methoxy-N-(2-{5-(3-methylphenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-[2-[5-[(3-methylphenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]acetamide
• 2-methoxy-N-(2-{5-(3-methylphenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)acetamide

• Inchi： 1S/C18H21N5O3/c1-13-4-3-5-14(8-13)10-22-12-20-17-15(18(22)25)9-21-23(17)7-6-19-16(24)11-26-2/h3-5,8-9,12H,6-7,10-11H2,1-2H3,(H,19,24)
• InChI Key： QUWVFEAYMPDESW-UHFFFAOYSA-N
• SMILES： C(NCCN1C2=C(C=N1)C(=O)N(CC1=CC=CC(C)=C1)C=N2)(=O)COC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on 2-methoxy-N-(2-{5-(3-methylphenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)acetamide

Recent Advances in the Study of 2-methoxy-N-(2-{5-(3-methylphenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)acetamide (CAS: 922087-51-2)

The compound 2-methoxy-N-(2-{5-(3-methylphenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)acetamide (CAS: 922087-51-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This pyrazolopyrimidine derivative has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and the treatment of inflammatory diseases. Recent studies have focused on elucidating its molecular mechanisms, pharmacokinetic properties, and therapeutic efficacy.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinase pathways involved in inflammatory responses. In vitro studies have demonstrated its high affinity for certain protein kinases, which play a critical role in the regulation of immune responses. This selectivity makes it a valuable candidate for the development of targeted therapies with reduced off-target effects. Furthermore, structural-activity relationship (SAR) studies have provided insights into the optimal modifications required to enhance its bioactivity and pharmacokinetic profile.

In vivo studies have further validated the therapeutic potential of 922087-51-2. Animal models of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, have shown significant reduction in disease severity upon treatment with this compound. The observed anti-inflammatory effects were attributed to the inhibition of pro-inflammatory cytokine production and the suppression of immune cell activation. These findings underscore the compound's potential as a novel anti-inflammatory agent.

Another area of interest is the compound's potential application in oncology. Preliminary studies suggest that 922087-51-2 may exhibit anti-proliferative effects on certain cancer cell lines, particularly those with dysregulated kinase signaling pathways. Researchers are currently investigating its mechanism of action in cancer cells, with a focus on its ability to induce apoptosis and inhibit angiogenesis. While these findings are still in the early stages, they highlight the versatility of this compound in addressing multiple disease indications.

Despite these promising results, challenges remain in the development of 922087-51-2 as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further optimization and preclinical testing. Recent efforts have focused on the synthesis of analogs with improved pharmacokinetic properties, as well as the development of novel formulations to enhance drug delivery. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the translation of these findings into clinical applications.

In conclusion, the compound 2-methoxy-N-(2-{5-(3-methylphenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)acetamide (CAS: 922087-51-2) represents a promising candidate for the treatment of inflammatory diseases and potentially cancer. Its selective kinase inhibition, coupled with its demonstrated efficacy in preclinical models, positions it as a valuable tool for further research and drug development. Continued exploration of its molecular mechanisms and therapeutic potential will be essential for advancing this compound into clinical trials.